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Compound of Interest

Compound Name: C-Flex

Cat. No.: B1167309

For researchers, scientists, and professionals in drug development, selecting the appropriate
tubing for single-use systems is critical to ensuring product integrity, process efficiency, and
patient safety. Sterilization, most commonly achieved through gamma irradiation, is a
mandatory step that can significantly alter the physical and chemical properties of polymers.
This guide provides an objective comparison of C-Flex® thermoplastic elastomer (TPE)
tubing's performance after gamma irradiation against other commonly used alternatives,
supported by experimental data and detailed methodologies.

Executive Summary

Gamma irradiation can induce changes in the mechanical properties and extractables profiles
of TPE and silicone tubing. C-Flex® 374 tubing, a widely used TPE, generally sees a decrease
in hardness and burst pressure, while its bend radius may increase post-irradiation.[1] While
specific quantitative data on the percentage change in tensile strength and elongation for C-
Flex® is not readily available in public literature, manufacturer reports state these properties
remain largely stable and equivalent to other sterilization methods like X-ray.[1] Alternative
TPEs, such as those from Repligen and Sartorius (Tuflux®), and platinum-cured silicone
demonstrate robust post-irradiation performance, providing viable alternatives depending on
the specific application requirements. The choice of tubing should therefore be guided by a
thorough evaluation of post-sterilization performance data.

Comparison of Mechanical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1167309?utm_src=pdf-interest
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.biopharm.saint-gobain.com/x-ray-sterilization-single-use-bioprocess-equipment
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.biopharm.saint-gobain.com/x-ray-sterilization-single-use-bioprocess-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

The most significant impact of gamma irradiation on tubing is on its mechanical and physical
properties. These changes can affect the tubing's performance in critical applications such as
peristaltic pumping, fluid transfer under pressure, and sterile connections.

Key Performance Indicators

o Durometer (Shore A Hardness): Measures the indentation hardness of the material. A lower
durometer indicates a softer, more flexible material. Gamma irradiation typically causes a
slight decrease in the durometer of C-Flex® tubing.[1]

o Tensile Strength: The maximum stress a material can withstand while being stretched or
pulled before breaking.

o Elongation at Break: The percentage increase in length that a material can achieve before it
breaks.

o Compression Set: The permanent deformation remaining after a material is subjected to a
compressive stress. A lower percentage is desirable as it indicates better elastic recovery.
Gamma irradiation typically improves (decreases) the compression set of C-Flex® tubing.[1]

Performance Data Tables

The following tables summarize the available quantitative data for C-Flex® 374 and its
alternatives. Pre-irradiation data for C-Flex® is taken from manufacturer datasheets, while
post-irradiation data is sourced from various validation and comparability guides.

Table 1: C-Flex® 374 Physical Properties (Pre- vs. Post-Gamma Irradiation)
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Pre-Irradiation

Post-Irradiation

Property Test Method .
(Typical Value) (Trend)
Durometer, Shore A ASTM D2240 60 Decreases|[1]
Tensile Strength, psi Stable / "Equivalent”
ASTM D412 1190 (8.2)[2][3][4]
(MPa) to X-Ray[1]
Elongation at Break, Stable / "Equivalent"
ASTM D412 915[2][4]
% to X-Ray[1]
Compression Set, % ASTM D395B 83 Decreases|[1]
Yellowness Index ASTM E313 - Increases[1]
Burst Pressure - Varies by size Decreases|[1]
Bend Radius - Varies by size Increases[1]

Note: Quantitative post-irradiation values for C-Flex® 374 are not consistently published in a

consolidated format. The trends are based on manufacturer statements.

Table 2: Comparative Performance of Alternative Tubing (Post-Gamma Irradiation)

. Sartorius Platinum-
Repligen TPE .
Property Test Method (28-38 kGy) Tuflux® TPE Cured Silicone
Y (250 kGy) (75 kGy)
Durometer, ~40 (Increases
ASTM D2240 63[5] 60 + 5[6] _
Shore A with dose)
_ ~1000 (6.9)
Tensile Strength, )
) ASTM D412 1230 (8.5)[5] > 870 (>6)[6] (Decreases with
psi (MPa)
dose)
Elongation at ~450 (Decreases
ASTM D412 800[5] > 750[6] _
Break, % with dose)
Compression
Set, % (22h @ ASTM D395B 27[5] Not Available Not Available
70°C)
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Note: AdvantaFlex® TPE tubing is reported by the manufacturer to maintain its physical
properties following sterilization, but specific quantitative data tables are not readily available in
public documents.[7][8][9][10]

Extractables and Leachables Profile

Extractables are compounds that can be drawn from a material under aggressive conditions
(e.g., strong solvents, high temperature), while leachables are compounds that migrate into the
drug product under normal process conditions. Gamma irradiation is considered a "worst-case"
scenario as the high energy can break down polymer chains and additives, potentially creating
new extractable compounds.[6][11]

A key concern in the biopharmaceutical industry is the presence of bDtBPP (bis(2,4-di-tert-
butylphenyl) phosphate), a degradation product of the common antioxidant Irgafos® 168, which
has been shown to have a potential impact on cell growth.[12]

Studies have shown that different TPE tubings can have varying levels of extractables post-
irradiation. For instance, a study on DuPont™ Liveo™ Pharma TPE Tubing reported no
detectable bDtBPP after gamma irradiation, while other commercial TPEs showed varying
amounts.[12] Sartorius also provides data indicating that both their Tuflux® TPE and C-Flex®
374 were tested for extractables after a high dose of gamma irradiation (= 50 kGy) to assess
the worst-case scenario.[6]

A comprehensive extractables study should be conducted according to established protocols,
such as the BioPhorum (BPOG) guidelines, which outline standardized extraction solvents,
timeframes, and analytical techniques to ensure consistent and comparable data across
different single-use components.[11]

Experimental Protocols and Methodologies

Accurate and reproducible data relies on standardized testing protocols. The methodologies for
the key mechanical tests cited in this guide are detailed below.

Mechanical Testing Workflow

The general workflow for evaluating the mechanical properties of tubing after gamma
irradiation involves receiving the material, subjecting it to a specified dose of radiation,
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conditioning the samples, and then performing the mechanical tests according to ASTM

standards.

Preparation

Receive Tubing Samples

:

Gamma Irradiation
(e.g., 25-50 kGy)

:

Post-Irradiation
Conditioning (ASTM D1349)

.

Test Irradiated Samples [est Irradiated| Samples Test Irradiated Samples

Mechanical Tevting

Tensile Strength <@~ | Durometer Hardness | =—»| Compression Set
& Elongation (ASTM D412) (ASTM D2240) (ASTM D395)

y AnaVsis v

Data Analysis & Comparison

Click to download full resolution via product page

Caption: Workflow for Mechanical Property Testing of Gamma Irradiated Tubing.

Tensile Strength and Elongation (ASTM D412)

This test method measures the force required to stretch a dumbbell-shaped specimen of the

tubing material to its breaking point.
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e Specimen Preparation: Samples are cut from the tubing or from a molded plaque of the
same material using a die (Die C is common).

o Gage Marks: Two marks are placed at a set distance apart on the narrow section of the
specimen.

e Testing: The specimen is placed in the grips of a tensometer. The grips are pulled apart at a
constant rate (e.g., 500 mm/min) until the specimen ruptures.

o Data Collection: The force at break (for tensile strength) and the distance between the gage
marks at the point of rupture (for elongation) are recorded.

Durometer Hardness (ASTM D2240)

This method determines the indentation hardness of the material.

o Apparatus: A durometer (Type A is used for soft elastomers) with a specific spring-loaded
indentor is used.

e Procedure: The indentor is pressed firmly and quickly onto a flat surface of the tubing
material, ensuring the presser foot is parallel to the surface.

e Reading: The hardness value is read from the durometer's scale (0-100) either immediately
or after a specified time delay. Multiple readings are taken at different locations and
averaged.

Compression Set (ASTM D395, Method B)

This test measures the ability of the material to return to its original thickness after being
compressed at a specified temperature and time.

e Specimen: A cylindrical disk (ply) of the material is used.

o Procedure: The initial thickness of the specimen is measured. It is then placed in a fixture
and compressed to a constant deflection (typically 25% of its original height) using spacers.

» Conditioning: The fixture containing the compressed specimen is placed in an oven at a
specified temperature (e.g., 70°C) for a set time (e.g., 22 hours).
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» Recovery and Measurement: The specimen is removed from the fixture and allowed to cool
and recover at room temperature for 30 minutes. The final thickness is then measured. The
compression set is calculated as a percentage of the amount it failed to recover.

Extractables Testing (BioPhorum Protocol)

The BioPhorum (formerly BPOG) protocol provides a standardized framework for evaluating
extractables from single-use systems.
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e Pre-Treatment: The tubing is sterilized using the intended method (gamma irradiation).
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o Extraction: The tubing is exposed to a range of model solvents (e.g., water, ethanol, acidic
and basic buffers) under specified conditions of time and temperature to simulate worst-case
process conditions.

e Analysis: The resulting extracts are analyzed using a suite of orthogonal analytical
techniques, such as LC-MS (for non-volatile compounds), GC-MS (for volatile and semi-
volatile compounds), and ICP-MS (for elemental impurities), to identify and quantify the
extracted compounds.

Conclusion and Recommendations

Gamma irradiation is an effective sterilization method for single-use tubing but can alter its
physical and chemical properties. C-Flex® tubing remains a viable and widely used option,
though users should be aware of potential changes such as a decrease in durometer and an
increase in yellowness. For applications highly sensitive to mechanical properties, alternatives
like Repligen TPE and Sartorius Tuflux® TPE offer robust, well-characterized post-irradiation

performance.
It is imperative for researchers and drug development professionals to:

e Request Validation Data: Always request comprehensive validation guides from suppliers
that include quantitative data on physical properties after gamma irradiation at the relevant
dose.

o Evaluate Extractables Profiles: Assess the supplier's extractables data, preferably generated
using the BPOG protocol, to perform a thorough risk assessment for the specific process
and drug product.

o Conduct Application-Specific Testing: The data presented in this guide is for comparison
purposes. End-users should always conduct their own functional tests that simulate the
actual process conditions to ensure the chosen tubing meets the specific requirements of
their application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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